Cas no 2229316-17-8 ([1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol)

• Product Name: [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol
• CAS No: 2229316-17-8
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5953739
• PubChem ID: 165614600
• Update Time: 2025-10-24

[1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-fluoro-2-methylphenyl)cyclobutyl]methanol
• EN300-1819830
• 2229316-17-8
• [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15FO/c1-9-7-10(13)3-4-11(9)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： YNGZHZXJBZYBKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(CO)CCC1

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol

Introduction to [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol (CAS No. 2229316-17-8)

[1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol (CAS No. 2229316-17-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutyl ring and the presence of a fluoro-substituted phenyl group, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol consists of a cyclobutyl ring attached to a methanol group, with a 4-fluoro-2-methylphenyl substituent. The cyclobutyl ring is known for its strained nature, which can influence the compound's reactivity and stability. The fluoro-substituted phenyl group, on the other hand, imparts additional electronic and steric effects, making this compound a valuable candidate for various applications in drug discovery and development.

Recent studies have explored the potential of [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol in the context of medicinal chemistry. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic potential. The unique combination of the cyclobutyl ring and the fluoro-substituted phenyl group provides a versatile platform for modifying and optimizing the pharmacological properties of lead compounds.

In the realm of pharmaceutical research, [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol has been investigated for its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, it has been used in the development of compounds that modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The ability to fine-tune the chemical structure of this compound allows researchers to explore a wide range of biological activities and selectivity profiles.

Another area where [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol has shown promise is in the field of cancer research. Studies have demonstrated that certain derivatives of this compound exhibit antiproliferative effects on various cancer cell lines. The mechanism of action is thought to involve interference with cell cycle progression and induction of apoptosis, making it a potential lead for the development of novel anticancer agents.

Beyond its applications in drug discovery, [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol has also been studied for its use in materials science. The unique physical properties conferred by its molecular structure make it suitable for applications in polymer chemistry and materials engineering. For example, it can be incorporated into polymer chains to enhance their mechanical strength and thermal stability.

The synthesis of [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol typically involves multistep processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, Grignard reactions, and catalytic hydrogenation steps. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating its production for both research and industrial purposes.

In conclusion, [1-(4-Fluoro-2-methylphenyl)cyclobutyl]methanol (CAS No. 2229316-17-8) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure provides a valuable platform for developing new drugs and materials with improved properties and performance. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its significance in modern scientific endeavors.